1,4-Dichloro-2,5-di(prop-1-en-2-yl)benzene

• CAS No.: 61342-07-2
• Molecular Formula: C12H12Cl2
• Molecular Weight: 227.13 g/mol
• IUPAC Name: 1,4-dichloro-2,5-bis(prop-1-en-2-yl)benzene
• InChI: InChI=1S/C12H12Cl2/c1-7(2)9-5-12(14)10(8(3)4)6-11(9)13/h5-6H,1,3H2,2,4H3
• InChI Key: ZSZQIDFALWOQDT-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC(=C(C=C1Cl)C(=C)C)Cl

Description

1,4-Dichloro-2,5-di(prop-1-en-2-yl)benzene is an organic compound characterized by a benzene ring substituted with two chlorine atoms and two prop-1-en-2-yl groups

Preparation Methods

The synthesis of 1,4-Dichloro-2,5-di(prop-1-en-2-yl)benzene typically involves the chlorination of benzene derivatives. One common method is the chlorination of 1,4-di(prop-1-en-2-yl)benzene using chlorine gas in the presence of a catalyst such as ferric chloride . The reaction conditions often include controlled temperatures and pressures to ensure selective chlorination at the desired positions.

Chemical Reactions Analysis

1,4-Dichloro-2,5-di(prop-1-en-2-yl)benzene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other functional groups using reagents like hydroxylamine or sulfide groups.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Electrophilic Aromatic Substitution: This reaction involves the formation of a sigma-bond to the benzene ring, generating a positively charged intermediate.

Scientific Research Applications

1,4-Dichloro-2,5-di(prop-1-en-2-yl)benzene has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and polymers.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used